Cas no 941912-04-5 (2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole)

• Product Name: 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole
• CAS No: 941912-04-5
• MF: C₁₇H₁₅ClN₂OS
• MW: 330.831801652908
• CID: 6043382
• PubChem ID: 16896964
• Update Time: 2025-06-08

2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole
• 2-[(3-chlorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-1H-imidazole
• 1H-Imidazole, 2-[[(3-chlorophenyl)methyl]thio]-5-(4-methoxyphenyl)-
• 2-{[(3-chlorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1H-imidazole
• AKOS024640111
• 2-((3-chlorobenzyl)thio)-5-(4-methoxyphenyl)-1H-imidazole
• F2331-0190
• 941912-04-5

• Inchi： 1S/C17H15ClN2OS/c1-21-15-7-5-13(6-8-15)16-10-19-17(20-16)22-11-12-3-2-4-14(18)9-12/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： YTMMEVBEQCKPGH-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(Cl)=C2)NC(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 330.0593620g/mol
• Monoisotopic Mass: 330.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 548.5±60.0 °C(Predicted)
• pka: 12.11±0.10(Predicted)

Additional information on 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole

Comprehensive Analysis of 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole (CAS No. 941912-04-5)

The compound 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole (CAS No. 941912-04-5) is a structurally unique imidazole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a chlorophenyl group and a methoxyphenyl moiety, linked via a sulfanyl bridge, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the well-documented pharmacological properties of imidazole-based compounds in drug discovery.

In recent years, the demand for heterocyclic compounds like 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole has surged due to their versatility in medicinal chemistry. This compound’s CAS No. 941912-04-5 is frequently searched in academic databases, reflecting its relevance in studies targeting enzyme inhibition and receptor modulation. Its chlorophenyl and methoxyphenyl substituents are known to enhance binding affinity, a feature highly sought after in the design of small-molecule therapeutics.

From a synthetic perspective, the sulfanyl linkage in 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole offers stability while allowing for further functionalization. This adaptability aligns with current trends in fragment-based drug design, where modularity is key. Laboratories focusing on high-throughput screening often prioritize such compounds due to their balanced lipophilicity and hydrogen-bonding capacity, critical for optimizing drug-like properties.

Beyond pharmaceuticals, CAS No. 941912-04-5 has potential applications in material science. The imidazole core is known to participate in coordination chemistry, making it a candidate for designing metal-organic frameworks (MOFs). This dual applicability in life sciences and advanced materials underscores its interdisciplinary value, a topic frequently explored in scientific literature and patent filings.

Environmental and toxicity profiles of 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole remain under investigation, with preliminary data suggesting favorable biodegradability. This aspect is crucial for industries adhering to green chemistry principles, a growing concern among regulatory bodies and sustainability-focused researchers. Analytical methods like HPLC and mass spectrometry are commonly employed to characterize its purity and stability, ensuring compliance with quality standards.

In summary, 2-{(3-chlorophenyl)methylsulfanyl}-5-(4-methoxyphenyl)-1H-imidazole (CAS No. 941912-04-5) represents a multifaceted compound with broad scientific appeal. Its structural features and functional groups position it as a valuable entity in both drug development and material innovation, addressing contemporary challenges in these fields. Ongoing research continues to unveil its full potential, solidifying its status as a high-interest chemical in modern science.